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Compound of Interest

Compound Name: NSC-41589

Cat. No.: B1680221 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and experimental integrity.

This document provides essential safety protocols and logistical plans for the handling and

disposal of NSC-41589, also identified by its CAS Number 6310-41-4 and chemical name N-

Acetyl-2-(methylthio)aniline.[1][2][3]

Chemical Identifier:

NSC Number: 41589

CAS Number: 6310-41-4[1][2][3]

Chemical Name: N-Acetyl-2-(methylthio)aniline[1][3] or N-[2-(methylsulfanyl)

phenyl]acetamide[1]

Molecular Formula: C9H11NOS[1][3]

Molecular Weight: 181.25 g/mol [1][3]

Hazard Identification and Classification
NSC-41589 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[3] The primary hazards are

summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.

Source: Angene Chemical

Safety Data Sheet[3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards is necessary to determine the appropriate

PPE.[4][5] Based on the known hazards of NSC-41589, the following minimum PPE is

required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.benchchem.com/product/b1680221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Recommendation Specifications

Hands Chemical-resistant gloves

Disposable nitrile gloves are a

minimum requirement for

incidental contact.[4] They

should be removed

immediately if contact with the

chemical occurs, followed by

hand washing before donning

new gloves.[4]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when a splash

hazard exists.

Eye protection must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[3] Safety

glasses or goggles should

always be worn underneath a

face shield.[4]

Body Laboratory coat

A polyester/cotton blend is

standard for general chemical

protection.[6]

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if ventilation

is inadequate or if dusts are

generated.

Provide appropriate exhaust

ventilation at places where

dust is formed.[3]

Operational Plan: Safe Handling and Storage
Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Ensure adequate ventilation in the handling area.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
http://angenechemical.com/sds/6310-41-4.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]

Do not eat, drink, or smoke in areas where chemicals are handled.

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Segregate from incompatible materials.

Disposal Plan
Chemical waste must be managed in accordance with all local, state, and federal regulations.

[7][8]

Waste Containerization:

Select a Compatible Container: Use a leak-proof container with a secure, screw-on cap that

is chemically compatible with NSC-41589.[8][9]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name "NSC-41589" or "N-Acetyl-2-(methylthio)aniline".[7][8] Do not use

abbreviations or chemical formulas.[7][10] The label should also include the date of waste

generation and the principal investigator's name.[7]

Segregation: Store the hazardous waste container segregated from incompatible materials,

such as strong oxidizers.[8][10] Utilize secondary containment to prevent spills.[9]

Disposal Procedure:

Do not dispose of NSC-41589 down the sink or in the regular trash.[10]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for hazardous waste.[7]
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For empty containers, triple-rinse with an appropriate solvent, collect the rinsate as

hazardous waste, and then the container may be disposed of as regular trash after defacing

the original label.[8][11]

Emergency Procedures
First Aid Measures:

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[3]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Spill Response:

Evacuate personnel to a safe area.[3]

Wear appropriate personal protective equipment, including respiratory protection.[3]

Avoid breathing dust.[3]

Sweep up the spilled material and place it in a suitable, closed container for disposal. Avoid

generating dust.

Experimental Protocols
Detailed methodologies for specific experiments involving NSC-41589 are not available within

safety documentation. Researchers must develop and validate their own experimental

protocols, incorporating the safety and handling procedures outlined in this document. If

synthesizing new compounds from NSC-41589, the hazards of the resulting products must be

assumed to be at least as great as the starting material until characterized.[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
https://www.benchchem.com/product/b1680221?utm_src=pdf-body
https://www.benchchem.com/product/b1680221?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of NSC-41589.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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